Cas no 862372-92-7 ((3S)-3-amino-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid)

• Product Name: (3S)-3-amino-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid
• CAS No: 862372-92-7
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 69066
• PubChem ID: 26601059
• Update Time: 2025-11-02

(3S)-3-amino-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-1-Boc-3-Aminopiperidine-3-carboxylic acid
• (S)-3-Amino-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid
• (S)-3-Amino-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester
• (S)-3-amino-1-(tertbutoxycarbonyl)piperidine-3-carboxylic acid
• (3S)-3-amino-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid
• PS-20349
• DTXSID00650266
• (3S)-3-Amino-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid
• (S)-1-(tert-butoxycarbonyl)-3-aminopiperidine-3-carboxylic acid
• E88493
• 862372-92-7
• (3S)-3-amino-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-3-carboxylic acid
• (S)-3-AMINO-1-(TERT-BUTOXYCARBONYL)PIPERIDINE-3-CARBOXYLICACID
• (3S)-3-Amino-1-Boc-piperidine-3-carboxylic acid

• Inchi： 1S/C11H20N2O4/c1-10(2,3)17-9(16)13-6-4-5-11(12,7-13)8(14)15/h4-7,12H2,1-3H3,(H,14,15)/t11-/m0/s1
• InChI Key： OSYGMOYBKKZJES-NSHDSACASA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@](C(=O)O)(C1)N)=O

Computed Properties

• Exact Mass: 244.14230712g/mol
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.203
• Boiling Point: 380.1 °C at 760 mmHg
• Flash Point: 183.7 °C
• Refractive Index: 1.513
• PSA: 92.86000
• LogP: 1.43760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-3-amino-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid

Comprehensive Guide to (3S)-3-amino-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid (CAS No. 862372-92-7)

(3S)-3-amino-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid (CAS No. 862372-92-7) is a specialized piperidine derivative widely used in pharmaceutical research and organic synthesis. This compound features a unique tert-butoxycarbonyl (Boc) protecting group, which enhances its stability and utility in peptide synthesis and drug development. Researchers and chemists frequently seek this compound for its role in creating chiral intermediates and bioactive molecules.

The molecular structure of (3S)-3-amino-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid includes both an amino group and a carboxylic acid functionality, making it a versatile building block in medicinal chemistry. Its chiral center at the 3-position is particularly valuable for synthesizing enantiomerically pure compounds, a key requirement in modern drug design. The Boc group ensures protection of the amine during synthetic processes, a feature highly sought after in peptide coupling reactions.

In recent years, the demand for Boc-protected amino acids like this compound has surged due to advancements in peptide-based therapeutics and small-molecule drug discovery. Researchers often search for "Boc-piperidine derivatives" or "chiral amino acid synthesis" when exploring its applications. The compound is particularly relevant in the development of protease inhibitors and GPCR-targeting drugs, aligning with current trends in precision medicine and biologics.

From a synthetic perspective, (3S)-3-amino-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid serves as a critical intermediate in multi-step organic syntheses. Its compatibility with solid-phase peptide synthesis (SPPS) makes it a preferred choice for constructing complex peptide scaffolds. The compound's stability under various reaction conditions allows for flexible use in N-terminal modifications and side-chain functionalization, addressing common challenges in peptide drug development.

The pharmaceutical industry's growing focus on targeted drug delivery has further increased interest in this compound. Its structural features enable the creation of prodrugs and bioconjugates, particularly in oncology and neurology research. Recent publications highlight its utility in developing blood-brain barrier penetrating peptides and enzyme-activated prodrugs, topics frequently searched in academic and industrial research databases.

Quality control of (3S)-3-amino-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid typically involves HPLC analysis and chiral purity verification, ensuring compliance with strict pharmaceutical standards. Suppliers often provide detailed certificates of analysis (CoA) including parameters like optical rotation and residual solvent content, addressing common purchaser concerns about batch-to-batch consistency in research applications.

Storage recommendations for this compound emphasize protection from moisture and maintenance at 2-8°C for long-term stability. Proper handling includes using inert atmosphere techniques when weighing, as the Boc group can be sensitive to acidic conditions. These practical considerations are frequently searched by laboratory technicians working with air-sensitive compounds in drug discovery settings.

The market for specialty amino acid derivatives like (3S)-3-amino-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid continues to expand, driven by increased R&D investment in peptide therapeutics and bioconjugation technologies. Current pricing trends reflect its status as a high-value research chemical, with procurement strategies often focusing on bulk quantities for cost efficiency in large-scale pharmaceutical projects.

Environmental and safety considerations for this compound follow standard laboratory chemical protocols, with particular attention to proper ventilation and personal protective equipment (PPE) during handling. While not classified as hazardous under normal conditions, its amino acid nature requires standard precautions against inhalation of powders and skin contact, aligning with general laboratory safety searches from research professionals.

Future applications of (3S)-3-amino-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid may expand into biomaterials science and drug delivery systems, as evidenced by recent patent filings exploring its use in smart polymer conjugates. This potential aligns with growing searches for "amino acid-based biomaterials" and "controlled release formulations," indicating sustained scientific interest in this valuable chemical building block.